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Cat. No.: B1339748 Get Quote

An inter-laboratory comparison is a valuable method for assessing the proficiency of different

laboratories in performing a specific analysis.[1][2] This guide provides a framework and a

model for an inter-laboratory comparison focused on the quantification of Hexan-1-ol in a

model sample matrix, using (2H_13_)Hexan-1-ol as an internal standard. The methodologies

and data presented herein are illustrative, designed to guide researchers, scientists, and drug

development professionals in conducting similar studies.

Principles of Inter-Laboratory Comparison
Inter-laboratory comparisons, also known as proficiency testing, are crucial for quality

assurance in analytical laboratories.[1][3] They serve to:

Evaluate the performance and analytical capabilities of participating laboratories.[1]

Identify potential issues with methodologies or instrumentation.

Establish the effectiveness and comparability of different analytical methods.[1]

The core idea is to have multiple laboratories analyze the same, homogeneous sample and

compare the results.[4] Statistical analysis is then used to assess the performance of each

laboratory against the consensus values from the group.[5][6]
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This section details a model protocol for the quantification of Hexan-1-ol using (2H_13_)Hexan-

1-ol as an internal standard by Gas Chromatography-Mass Spectrometry (GC-MS).

2.1. Sample Preparation

Sample Distribution: A homogenous batch of the test material (e.g., a serum-based matrix) is

spiked with a known concentration of Hexan-1-ol. Aliquots of this sample are distributed to

the participating laboratories.

Internal Standard Spiking: To each 1.0 mL of the provided sample, add 100 µL of a 10 µg/mL

solution of (2H_13_)Hexan-1-ol in methanol. This internal standard is crucial for correcting

variations during sample preparation and injection.[7]

Extraction: The volatile compounds are extracted using a liquid-liquid extraction method. Add

2.0 mL of ethyl acetate to the sample, vortex for 1 minute, and centrifuge at 3000 rpm for 10

minutes.

Isolation: Carefully transfer the upper organic layer (ethyl acetate) to a clean vial for GC-MS

analysis.

2.2. GC-MS Analysis

Instrumentation: A standard Gas Chromatograph coupled with a Mass Spectrometer is used.

[8][9][10]

Column: A non-polar column, such as a DB-5ms (30 m x 0.25 mm i.d., 0.25 µm film

thickness), is suitable for this analysis.

Injection: 1 µL of the extract is injected in splitless mode.

Oven Temperature Program:

Initial temperature: 40°C, hold for 2 minutes.

Ramp 1: Increase to 150°C at 10°C/min.

Ramp 2: Increase to 250°C at 20°C/min, hold for 2 minutes.
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Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.[8][9]

Mass Spectrometer Settings:

Ionization Mode: Electron Ionization (EI) at 70 eV.[8][9]

Acquisition Mode: Selected Ion Monitoring (SIM).

Hexan-1-ol: Monitor ions m/z 56, 84.

(2H_13_)Hexan-1-ol: Monitor ion m/z 69.

Source Temperature: 230°C.

Transfer Line Temperature: 280°C.

2.3. Quantification

The concentration of Hexan-1-ol is determined by calculating the ratio of the peak area of the

analyte to the peak area of the internal standard and comparing this to a calibration curve.

Data Presentation and Statistical Analysis
The following tables summarize hypothetical results from an inter-laboratory comparison

involving eight laboratories. The assigned value for Hexan-1-ol in the test sample is 25.0

µg/mL.

Table 1: Reported Concentrations of Hexan-1-ol
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Laboratory Reported Concentration (µg/mL)

Lab 1 24.5

Lab 2 26.1

Lab 3 23.9

Lab 4 28.5

Lab 5 25.5

Lab 6 24.8

Lab 7 22.1

Lab 8 25.2

3.1. Performance Scoring

A common method for evaluating performance in proficiency testing is the z-score.[11] The z-

score indicates how many standard deviations a laboratory's result is from the assigned value.

The z-score is calculated as: z = (x - X) / σ where:

x is the result reported by the laboratory.

X is the assigned value (in this case, 25.0 µg/mL).

σ is the standard deviation for proficiency assessment (a target value, e.g., 1.5 µg/mL).

Table 2: Performance Statistics
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Laboratory
Reported
Value (x)

Assigned
Value (X)

Deviation (x
- X)

z-score
Performanc
e

Lab 1 24.5 25.0 -0.5 -0.33 Satisfactory

Lab 2 26.1 25.0 1.1 0.73 Satisfactory

Lab 3 23.9 25.0 -1.1 -0.73 Satisfactory

Lab 4 28.5 25.0 3.5 2.33 Questionable

Lab 5 25.5 25.0 0.5 0.33 Satisfactory

Lab 6 24.8 25.0 -0.2 -0.13 Satisfactory

Lab 7 22.1 25.0 -2.9 -1.93 Satisfactory

Lab 8 25.2 25.0 0.2 0.13 Satisfactory

Interpretation of z-scores:

|z| ≤ 2.0 is considered satisfactory.

2.0 < |z| < 3.0 is considered questionable.

|z| ≥ 3.0 is considered unsatisfactory.

Visualizations
4.1. Experimental Workflow

Caption: Experimental workflow for the inter-laboratory comparison study.

4.2. Logic of Performance Evaluation

Caption: Logical flow for the evaluation of laboratory performance using z-scores.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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